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Compound of Interest

Compound Name: Mat2A-IN-21

Cat. No.: B15586965

Essential Safety and Handling Guide for Mat2A-IN-
21

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Mat2A-IN-21, a potent methionine
adenosyltransferase 2A (MAT2A) inhibitor. Adherence to these procedures is vital for ensuring
laboratory safety and maintaining experimental integrity.

Chemical and Physical Properties

Property Value Source

IC50 49 nM [11[2]
Methionine

Target Adenosyltransferase 2A [1][2]
(MAT2A)

Store at -20°C for short-term
Storage [3]
and -80°C for long-term.

Solubility Soluble in DMSO.

Personal Protective Equipment (PPE)
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When handling Mat2A-IN-21, appropriate personal protective equipment is mandatory to

prevent exposure. The following PPE should be worn at all times in the laboratory:

Eye Protection: Chemical safety goggles or a face shield are required to protect against
splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Gloves should be
inspected before use and changed frequently, especially if contaminated.

Body Protection: A lab coat must be worn to protect the skin and clothing.

Respiratory Protection: If there is a risk of generating dusts or aerosols, a properly fitted
respirator is necessatry.

Handling and Storage

Proper handling and storage are critical to maintain the stability of Mat2A-IN-21 and ensure the

safety of laboratory personnel.

Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a dry and well-ventilated area,
adhering to the recommended storage temperatures (-20°C for short-term, -80°C for long-
term) to ensure stability.[3]

Preparation of Solutions: Prepare solutions in a chemical fume hood to minimize inhalation
exposure. For stock solutions, use appropriate solvents like DMSO. The stock solution can
be stored at -80°C for up to six months or at -20°C for one month.[3]

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not breathe dust
or vapor. Ensure adequate ventilation in the work area. After handling, wash hands
thoroughly with soap and water.

Accidental Exposure and First Aid

In the event of accidental exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.

Immediately remove contaminated clothing and
Skin Contact rinse the affected skin area with plenty of water

for at least 15 minutes.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing and seek medical attention.

) Do NOT induce vomiting. Rinse mouth with

Ingestion

water and seek immediate medical attention.

Spills and Disposal

o Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE, including
respiratory protection. For solid spills, carefully sweep or scoop up the material to avoid
generating dust and place it in a sealed container for disposal. For liquid spills, absorb with
an inert material (e.g., sand, vermiculite) and place in a sealed container.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the chemical to enter drains or waterways.

Experimental Workflow and Signaling Pathway

Workflow for Handling Mat2A-IN-21

The following diagram outlines the standard operating procedure for handling Mat2A-IN-21
from receipt to disposal, ensuring safety and proper experimental execution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. medchemexpress.com [medchemexpress.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15586965?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586965?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mat2a-in-21.html
https://www.medchemexpress.com/mat2a-in-21.html?locale=es-ES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

¢ 3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Mat2A-IN-
21]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586965#personal-protective-equipment-for-
handling-mat2a-in-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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